Cas no 1215295-99-0 (Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate)

• Product Name: Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1215295-99-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD14702895
• CID: 1072931
• PubChem ID: 46779044
• Update Time: 2025-04-20

Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate
• Ambcb4040116
• BBL015910
• KB-256013
• STL170041
• 1H-pyrazole-1-propanoic acid, 4-formyl-, methyl ester
• AKOS005174165
• methyl 3-(4-formylpyrazol-1-yl)propanoate
• DTXSID70675466
• 1215295-99-0
• ALBB-013441
• MFCD14702895
• CS-0374159
• VS-05072
• METHYL3-(4-FORMYL-1H-PYRAZOL-1-YL)PROPANOATE
• methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate(SALTDATA: FREE)
• EN300-731093

• MDL： MFCD14702895
• Inchi： 1S/C8H10N2O3/c1-13-8(12)2-3-10-5-7(6-11)4-9-10/h4-6H,2-3H2,1H3
• InChI Key： VXSYKQAXEHHTDO-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1C=C(C=O)C=N1)=O

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 323.8±22.0 °C at 760 mmHg
• Flash Point: 149.6±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT